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Compound of Interest

Compound Name: Praseodymium(III) isopropoxide

Cat. No.: B095675 Get Quote

Praseodymium(III) Isopropoxide: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of praseodymium(III) isopropoxide, a valuable precursor in materials science. The

document details its physical appearance, presents key quantitative data in a structured format,

and outlines an experimental protocol for its synthesis.

Physical and Chemical Properties
Praseodymium(III) isopropoxide, with the chemical formula Pr(OCH(CH₃)₂)₃, is an

organometallic compound featuring the rare earth element praseodymium in its +3 oxidation

state.[1] It is recognized as a solid substance, typically appearing as a yellow to green powder.

[1][2][3] This compound is known to be sensitive to moisture and can undergo hydrolysis to

form praseodymium hydroxide and isopropanol.[1] While its solubility in water is not well-

documented, it is soluble in various organic solvents.[1] Due to its reactivity, particularly with

moisture, it should be handled with appropriate safety protocols in a laboratory setting.[1]

Quantitative Data Summary
The following table summarizes the key quantitative properties of praseodymium(III)
isopropoxide.
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Property Value Source(s)

Molecular Formula C₉H₂₁O₃Pr [1][4]

Molecular Weight 318.17 g/mol [4]

Appearance Yellow to green solid/powder [1][2][3]

Sublimation Point 175°C at 0.04 mm Hg [3][5]

Boiling Point 175°C at 0.04 mm Hg [3]

Purity (Typical)
98%+ Assay, 99.9%-Pr Metal

Purity
[2]

Solubility Soluble in organic solvents [1]

Experimental Protocol: Synthesis
A common method for the preparation of praseodymium(III) isopropoxide involves the direct

reaction of praseodymium metal with isopropyl alcohol.[6] The reaction is facilitated by a

catalyst, such as mercuric iodide.[6]

Objective: To synthesize praseodymium(III) isopropoxide.

Materials:

Praseodymium metal

Anhydrous isopropyl alcohol

Mercuric iodide (catalytic amount)

Inert gas (e.g., Helium or Argon)

Procedure:

The reaction should be conducted under an inert atmosphere (e.g., helium) to prevent

unwanted side reactions with air or moisture.[6]
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Praseodymium metal and a catalytic amount of mercuric iodide are added to a reaction

vessel containing anhydrous isopropyl alcohol. The reactants are used in stoichiometric

amounts.[6]

The reaction mixture is heated to reflux, approximately 82°C, for a period of about 8 hours.[6]

After the reflux period, the mixture is allowed to cool to room temperature.[6]

The cooled mixture is then filtered to separate the product from any unreacted starting

material or catalyst residues.[6]

The recovered product can be further purified by recrystallization from hot isopropanol.[6]

This process typically yields praseodymium(III) isopropoxide at around 75% efficiency.[6]

Synthesis Workflow
The following diagram illustrates the key stages in the synthesis of praseodymium(III)
isopropoxide.
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Caption: Workflow for the synthesis of praseodymium(III) isopropoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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